Cas no 933686-05-6 (4-chloro-2-methylpyrimidine-5-carbaldehyde)

4-chloro-2-methylpyrimidine-5-carbaldehyde structure
933686-05-6 structure
Product Name:4-chloro-2-methylpyrimidine-5-carbaldehyde
CAS No:933686-05-6
MF:C6H5ClN2O
MW:156.56970000267
CID:999606
PubChem ID:18987865
Update Time:2025-04-20

4-chloro-2-methylpyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-methylpyrimidine-5-carbaldehyde
    • 5-Pyrimidinecarboxaldehyde, 4-chloro-2-methyl-
    • DTXSID20597164
    • SB56743
    • 933686-05-6
    • AMY15869
    • SCHEMBL5674156
    • Inchi: 1S/C6H5ClN2O/c1-4-8-2-5(3-10)6(7)9-4/h2-3H,1H3
    • InChI Key: JRFCTRWWFYVARW-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)C=NC(C)=N1

Computed Properties

  • Exact Mass: 156.00900
  • Monoisotopic Mass: 156.0090405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • PSA: 42.85000
  • LogP: 1.25090
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